![molecular formula C10H10O2 B8713360 4-Phenylbut-2-enoic acid CAS No. 2243-52-9](/img/structure/B8713360.png)
4-Phenylbut-2-enoic acid
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Description
4-Phenylbut-2-enoic acid, also known as (2E)-4-Phenyl-2-butenoic acid, is a chemical compound with the molecular formula C10H10O2 . It has an average mass of 162.185 Da and a mono-isotopic mass of 162.068085 Da .
Synthesis Analysis
4-Phenylbut-2-enoic acid can be synthesized through various methods. One such method involves the use of 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid as a key starting material for the preparation of a novel series of pyridazinones, thiazoles derivatives, and other heterocycles via interaction with nitrogen, sulfur, and carbon nucleophiles under Michael addition conditions .Molecular Structure Analysis
The molecular structure of 4-Phenylbut-2-enoic acid consists of a phenyl group attached to a but-2-enoic acid group. The compound has a double bond in the 2-position of the but-2-enoic acid group, which is also where the phenyl group is attached .Physical And Chemical Properties Analysis
4-Phenylbut-2-enoic acid has a molecular weight of 162.185200 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, and others are not provided in the search results.properties
CAS RN |
2243-52-9 |
---|---|
Product Name |
4-Phenylbut-2-enoic acid |
Molecular Formula |
C10H10O2 |
Molecular Weight |
162.18 g/mol |
IUPAC Name |
4-phenylbut-2-enoic acid |
InChI |
InChI=1S/C10H10O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-6,8H,7H2,(H,11,12) |
InChI Key |
SCBUQIQXUBOQAI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CC=CC(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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